Cas no 821016-26-6 (1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-)

1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]- structure
821016-26-6 structure
Product Name:1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-
CAS No:821016-26-6
MF:C11H12N2O2
MW:204.225182533264
CID:698026
PubChem ID:23279672
Update Time:2025-04-19

1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-ol, 1-[(4-methoxyphenyl)methyl]-
    • 2-[(4-methoxyphenyl)methyl]-1H-pyrazol-3-one
    • 2-[(4-Methoxyphenyl)methyl]-1,2-dihydro-3H-pyrazol-3-one
    • DTXSID10632477
    • SCHEMBL20745582
    • 821016-26-6
    • Inchi: 1S/C11H12N2O2/c1-15-10-4-2-9(3-5-10)8-13-11(14)6-7-12-13/h2-7,12H,8H2,1H3
    • InChI Key: XJTUJLNJDLZTLO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN1C(C=CN1)=O

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų
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